Cas no 1258458-71-7 (2-(5-Oxo-hexyl)-oxazole-4-carboxylic acid methyl ester)
1258458-71-7 structure
Product Name:2-(5-Oxo-hexyl)-oxazole-4-carboxylic acid methyl ester
CAS No:1258458-71-7
MF:C11H15NO4
MW:225.241103410721
CID:2150898
Update Time:2023-08-05
2-(5-Oxo-hexyl)-oxazole-4-carboxylic acid methyl ester Chemical and Physical Properties
Names and Identifiers
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- 2-(5-oxo-hexyl)-oxazole-4-carboxylic acid methyl ester
- IIJICZIFMBDJEW-UHFFFAOYSA-N
- 2-(5-Oxo-hexyl)-oxazole-4-carboxylic acid methyl ester
-
- Inchi: 1S/C11H15NO4/c1-8(13)5-3-4-6-10-12-9(7-16-10)11(14)15-2/h7H,3-6H2,1-2H3
- InChI Key: IIJICZIFMBDJEW-UHFFFAOYSA-N
- SMILES: O1C=C(C(=O)OC)N=C1CCCCC(C)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 254
- Topological Polar Surface Area: 69.4
2-(5-Oxo-hexyl)-oxazole-4-carboxylic acid methyl ester Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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